Cas no 13127-21-4 (2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl-)

2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl- structure
13127-21-4 structure
Product name:2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl-
CAS No:13127-21-4
MF:C15H12N2O2
MW:252.267983436584
CID:119317
PubChem ID:614001

2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl-
    • 3-hydroxy-5-phenyl-1,3-dihydro-1,4-benzodiazepin-2-one
    • 3-HYDROXY-5-PHENYL-1,3-DIHYDRO-BENZO[E][1,4]DIAZEPIN-2-ONE
    • 1,3-Dihydro-3-hydroxy-5-phenyl-2H-1,4-benzodiazepin-2-on
    • 3-Hydroxy-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-on
    • Dechlorooxazepam
    • HMS654O15
    • Oprea1_829053
    • ChemDiv1_023907
    • 3-Hydroxy-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one #
    • MLS001164895
    • 13127-21-4
    • HMS2866O07
    • 123632-32-6
    • DTXSID80346690
    • CHEMBL1875129
    • 3-hydroxy-5-phenyl-3H-1,4-benzodiazepin-2(1H)-one
    • STK560522
    • 1,3-Dihydro-3-(RS)-hydroxy-5-phenyl-2H-1,4-benzodiazepin-2-one
    • AKOS015965918
    • DTXSID301183369
    • AKOS005486071
    • (+)-1,3-Dihydro-3-hydroxy-5-phenyl-2H-1,4-benzodiazepin-2-one
    • SMR000540182
    • SCHEMBL9524748
    • Inchi: InChI=1S/C15H12N2O2/c18-14-15(19)17-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-14/h1-9,15,19H,(H,16,18)
    • InChI Key: AOKGQOYNOXSOLF-UHFFFAOYSA-N
    • SMILES: C1C=CC(C2=NC(O)C(=O)NC3=CC=CC=C23)=CC=1

Computed Properties

  • Exact Mass: 252.09000
  • Monoisotopic Mass: 252.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.7Ų
  • XLogP3: 1.6

Experimental Properties

  • PSA: 61.69000
  • LogP: 1.36810

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